5,6-dichloro-N-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide

• IUPAC Name: 5,6-dichloro-N-[4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H8Cl2F3N3OS/c17-11-5-9(6-22-13(11)18)14(25)24-15-23-12(7-26-15)8-2-1-3-10(4-8)16(19,20)21/h1-7H,(H,23,24,25)
• InChI Key: WZNYBYFQMWJVLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CSC(=N2)NC(=O)C3=CC(=C(N=C3)Cl)Cl
• Molecular Formula: C16H8Cl2F3N3OS
• Molecular Weight: 418.2 g/mol

Description

“5,6-dichloro-N-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}pyridine-3-carboxamide” is a compound that contains a trifluoromethylpyridine (TFMP) moiety. TFMP and its derivatives are key structural motifs in active agrochemical and pharmaceutical ingredients. They are used in the protection of crops from pests and have applications in the pharmaceutical and veterinary industries.

Synthesis Analysis

The synthesis of TFMP derivatives involves the development of organic compounds containing fluorine. Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF) is used as a chemical intermediate for the synthesis of several crop-protection products. Various methods of synthesizing 2,3,5-DCTF have been reported.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.